3-Iodo-2-(methylthio)phenol

• Molecular Formula: C7H7IOS
• Molecular Weight: 266.10 g/mol
• IUPAC Name: 3-iodo-2-methylsulfanylphenol
• InChI: InChI=1S/C7H7IOS/c1-10-7-5(8)3-2-4-6(7)9/h2-4,9H,1H3
• InChI Key: QIJQYNFNUGRYSN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=C1I)O

Description

3-Iodo-2-(methylthio)phenol is an aromatic compound featuring a phenol core substituted with an iodine atom at the para-position (C3) and a methylthio (-SMe) group at the ortho-position (C2).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Iodo-2-(methylthio)phenol typically involves the iodination of 2-(methylthio)phenol. One common method is the electrophilic halogenation of phenol with iodine. The reaction is usually carried out in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite to facilitate the iodination process .

Industrial Production Methods

Industrial production of 3-Iodo-2-(methylthio)phenol follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Iodo-2-(methylthio)phenol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the iodine atom to a hydrogen atom, resulting in the formation of 2-(methylthio)phenol.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like thiols, amines, or alkoxides can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: 2-(methylthio)phenol.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-Iodo-2-(methylthio)phenol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Iodo-2-(methylthio)phenol involves its interaction with molecular targets such as enzymes and proteins. The iodine atom and methylthio group can participate in various chemical interactions, including hydrogen bonding and hydrophobic interactions, which can influence the compound’s biological activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Key Properties of 3-Iodo-2-(methylthio)phenol and Analogous Compounds

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Applications/Reactivity
3-Iodo-2-(methylthio)phenol	3-I, 2-SMe	C₇H₇IOS	266.10	Hypothesized cross-coupling substrate
2-(Methylthio)phenol	2-SMe	C₇H₈OS	140.20	Pollinator attractant in Caladenia spp.
3-Iodo-2-methylphenol	3-I, 2-Me	C₇H₇IO	234.04	Intermediate in organic synthesis
Methiocarb	3,5-Me, 4-SMe, carbamate	C₁₁H₁₅NO₂S	225.30	Carbamate pesticide
5-(3-Iodothiophen-2-yl)-2-methoxyphenol	Thiophene, I, OMe	C₁₁H₉IO₂S	332.16	Synthetic intermediate via iodocyclization

Research Findings and Challenges

• Cross-Coupling Limitations: highlights challenges in coupling iodo-thiophenes with alkynes, suggesting that 3-Iodo-2-(methylthio)phenol’s reactivity may require optimized catalysts or conditions .